Cas no 62054-64-2 (2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro-)

2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro- structure
62054-64-2 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro-
CAS No:62054-64-2
MF:C10H12N4O3
MW:236.227281570435
CID:459587
PubChem ID:12318714
Update Time:2025-04-19

2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro-
    • N-butyl-4-nitro-2,1,3-benzoxadiazol-7-amine
    • TQP0998
    • DTXSID40488166
    • AKOS005839648
    • N-BUTYL-7-NITRO-2,1,3-BENZOXADIAZOL-4-AMINE
    • N-butyl-7-nitrobenzo[c][1,2,5]oxadiazol-4-amine
    • 62054-64-2
    • SCHEMBL13252252
    • Inchi: 1S/C10H12N4O3/c1-2-3-6-11-7-4-5-8(14(15)16)10-9(7)12-17-13-10/h4-5,11H,2-3,6H2,1H3
    • InChI Key: GZVHDJVGMNEUMH-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C(C2=N1)NCCCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.09106
  • Monoisotopic Mass: 236.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 96.8Ų

Experimental Properties

  • PSA: 94.09
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